Cas no 1407161-75-4 (1-(4-methoxyphenyl)-4,5-dimethyl-1H-Imidazole)

• Product Name: 1-(4-methoxyphenyl)-4,5-dimethyl-1H-Imidazole
• CAS No: 1407161-75-4
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 1105842
• PubChem ID: 119053570
• Update Time: 2025-10-28

1-(4-methoxyphenyl)-4,5-dimethyl-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-4,5-dimethyl-1H-Imidazole
• 1-(4-Methoxy-phenyl)-4,5-dimethyl-1H-imidazole
• 1407161-75-4
• 4,5-dimethyl-1-(4-methoxyphenyl)imidazole

• Inchi： 1S/C12H14N2O/c1-9-10(2)14(8-13-9)11-4-6-12(15-3)7-5-11/h4-8H,1-3H3
• InChI Key： DRMLCJKTQOIBPH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1C=NC(C)=C1C

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 27Ų

Additional information on 1-(4-methoxyphenyl)-4,5-dimethyl-1H-Imidazole

Introduction to 1-(4-methoxyphenyl)-4,5-dimethyl-1H-Imidazole (CAS No. 1407161-75-4)

1-(4-methoxyphenyl)-4,5-dimethyl-1H-Imidazole, identified by the Chemical Abstracts Service Number (CAS No.) 1407161-75-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazole class, a structural motif widely recognized for its biological activity and pharmacological relevance. The presence of a methoxy group at the para position of the phenyl ring and methyl substituents at the 4- and 5-positions of the imidazole ring contributes to its unique chemical properties and potential biological functions.

The structural features of 1-(4-methoxyphenyl)-4,5-dimethyl-1H-Imidazole make it a promising candidate for further investigation in drug discovery. Imidazole derivatives are well-documented for their role in various biological processes, including enzyme inhibition, receptor binding, and modulation of cellular signaling pathways. The methoxyphenyl moiety enhances lipophilicity, which can improve membrane permeability and oral bioavailability, while the dimethyl substitution at the imidazole ring may influence electronic properties and reactivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with biological targets. Studies suggest that 1-(4-methoxyphenyl)-4,5-dimethyl-1H-Imidazole may exhibit inhibitory activity against certain enzymes implicated in inflammatory responses and metabolic disorders. The phenolic hydroxyl group in the 4-methoxyphenyl ring provides a potential site for hydrogen bonding interactions with protein targets, enhancing its binding specificity.

In vitro studies have begun to explore the pharmacokinetic properties of this compound, including its solubility, stability, and metabolic pathways. Preliminary data indicate that 1-(4-methoxyphenyl)-4,5-dimethyl-1H-Imidazole exhibits moderate solubility in water and organic solvents, suggesting versatility in formulation development. Additionally, its stability under various conditions makes it a viable candidate for further preclinical testing.

The synthesis of 1-(4-methoxyphenyl)-4,5-dimethyl-1H-Imidazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and improving scalability. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex imidazole core structure.

One of the most exciting areas of research involving 1-(4-methoxyphenyl)-4,5-dimethyl-1H-Imidazole is its potential application in addressing neurological disorders. Imidazole derivatives have shown promise in modulating neurotransmitter systems, particularly those involving gamma-aminobutyric acid (GABA) receptors. The structural similarity of this compound to known GABA modulators suggests that it may exhibit anxiolytic or neuroprotective effects without significant side effects.

Furthermore, the compound’s ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development. Research is ongoing to explore its interactions with other CNS-related targets, such as serotonin receptors and NMDA receptors. These interactions could lead to novel therapeutic strategies for conditions like depression, anxiety disorders, and neurodegenerative diseases.

The role of 1-(4-methoxyphenyl)-4,5-dimethyl-1H-Imidazole in anti-inflammatory applications is another area of active investigation. Chronic inflammation is a hallmark of many diseases, including arthritis, cardiovascular disorders, and autoimmune conditions. By targeting inflammatory pathways at the molecular level, this compound may offer a new approach to managing inflammation without the systemic side effects associated with traditional anti-inflammatory drugs.

Recent studies have also highlighted the potential of 1-(4-methoxyphenyl)-4,5-dimethyl-1H-Imidazole as an antioxidant agent. Oxidative stress plays a critical role in cellular damage and aging-related diseases. The compound’s ability to scavenge free radicals and protect against oxidative damage could make it valuable in preventive medicine and therapeutic interventions.

In conclusion, 1-(4-methoxyphenyl)-4,5-dimethyl-1H-Imidazole (CAS No. 1407161-75-4) represents a significant advancement in pharmaceutical research due to its unique structural features and multifaceted biological activities. Its potential applications span across neurological disorders, anti-inflammatory treatments, metabolic diseases, and antioxidant therapies. Continued research into this compound will likely uncover even more promising avenues for therapeutic development.